Cas no 864167-45-3 (Succinyl phosphonate trisodium salt)

• Product Name: Succinyl phosphonate trisodium salt
• CAS No: 864167-45-3
• MF: C₄H₄Na₃O₆P
• MW: 248.014035224915
• CID: 4739769
• PubChem ID: 138911342
• Update Time: 2026-02-25

Succinyl phosphonate trisodium salt Chemical and Physical Properties

Names and Identifiers

• Succinyl phosphonate trisodium salt
• Succinyl phosphonate (trisodium salt)
• trisodium;4-oxo-4-phosphonatobutanoate
• Butanoic acid, 4-oxo-4-phosphono-, trisodium salt (9CI)
• CS-0085753
• HY-12688A
• 864167-45-3
• sodium 4-(disodiooxyphosphoryl)-4-oxobutanoate

• Inchi： 1S/C4H7O6P.3Na/c5-3(6)1-2-4(7)11(8,9)10;;;/h1-2H2,(H,5,6)(H2,8,9,10);;;/q;3*+1/p-3
• InChI Key： QHBOYEUINLIJDF-UHFFFAOYSA-K
• SMILES： P(C(CCC(=O)[O-])=O)(=O)([O-])[O-].[Na+].[Na+].[Na+]

Computed Properties

• Exact Mass: 247.94385769g/mol
• Monoisotopic Mass: 247.94385769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 120

Additional information on Succinyl phosphonate trisodium salt

Comprehensive Overview of Succinyl Phosphonate Trisodium Salt (CAS No. 864167-45-3): Properties, Applications, and Research Insights

Succinyl phosphonate trisodium salt (CAS No. 864167-45-3) is a specialized phosphonate derivative with significant relevance in biochemical and pharmaceutical research. This compound, characterized by its trisodium salt form, is widely utilized as a potent inhibitor of enzymes involved in metabolic pathways, particularly those targeting succinate dehydrogenase (SDH) and related mitochondrial complexes. Its unique chemical structure, combining a succinyl moiety with a phosphonate group, enhances its stability and bioavailability, making it a valuable tool for mechanistic studies and drug discovery.

In recent years, the scientific community has shown growing interest in succinyl phosphonate trisodium salt due to its potential applications in cancer metabolism and neurodegenerative disease research. Researchers are actively exploring its role in modulating cellular energy homeostasis, a hot topic linked to Warburg effect studies in oncology. The compound's ability to selectively inhibit succinate-driven metabolic pathways has also sparked discussions in precision medicine forums, aligning with current trends in personalized therapeutics.

The physicochemical properties of 864167-45-3 contribute to its research utility. With high water solubility attributed to its trisodium salt formulation, the compound demonstrates excellent compatibility with biological assays and in vitro systems. Analytical techniques such as NMR spectroscopy and mass spectrometry confirm its structural integrity, while HPLC purity analysis ensures batch-to-batch consistency for reproducible experimental results. These quality attributes make it a reliable reference standard for metabolomics research and enzyme kinetics investigations.

From a technical perspective, succinyl phosphonate trisodium salt serves as a crucial molecular tool for investigating TCA cycle perturbations. Its mechanism of action as a competitive inhibitor provides insights into metabolic reprogramming phenomena observed in various pathological conditions. Recent publications highlight its utility in ischemia-reperfusion injury models and mitochondrial dysfunction studies, addressing frequently searched topics in biomedical literature databases. The compound's specificity for succinate-binding sites makes it particularly valuable for structure-activity relationship (SAR) analyses in medicinal chemistry.

In the context of biochemical applications, CAS 864167-45-3 has demonstrated utility beyond basic research. It finds application in diagnostic kit development for metabolic disorder screening and serves as a key component in high-throughput screening (HTS) platforms for drug candidate evaluation. The compound's stability under physiological pH ranges and resistance to enzymatic degradation contribute to its reliability in long-term cell culture experiments, a feature frequently queried by researchers in protocol optimization discussions.

The synthesis and handling of succinyl phosphonate trisodium salt require specialized expertise in organophosphorus chemistry. Modern green chemistry approaches have been applied to improve its production efficiency while minimizing environmental impact, responding to growing concerns about sustainable laboratory practices. Storage recommendations typically emphasize protection from moisture and maintenance at controlled temperatures, details often sought in chemical handling guidelines and material safety documentation.

Emerging research directions for 864167-45-3 include its potential as a metabolic probe in molecular imaging applications. Scientists are investigating derivatives of this compound for PET tracer development, capitalizing on its specific binding to mitochondrial targets. This aligns with current interests in theranostic approaches and precision oncology, frequently searched terms in cancer research databases. The compound's versatility continues to inspire innovative applications across multiple life science disciplines.

Quality assurance protocols for succinyl phosphonate trisodium salt emphasize comprehensive analytical characterization. Batch certification typically includes elemental analysis for sodium content verification, ion chromatography for counterion quantification, and spectrophotometric purity assessment. These rigorous controls address the premium research community's demand for high-purity biochemicals, a common concern reflected in product specification inquiries from academic and industrial researchers alike.

The commercial availability of CAS 864167-45-3 through specialized chemical suppliers has facilitated its adoption in diverse research settings. Product listings often highlight its application in signal transduction studies and bioenergetics research, responding to frequent searches for metabolic inhibitors in online scientific catalogs. Packaging options ranging from milligram quantities for proof-of-concept experiments to bulk quantities for large-scale screening accommodate varying research needs while ensuring cost-effective utilization.

Future perspectives on succinyl phosphonate trisodium salt research include potential applications in age-related diseases and immunometabolism modulation. The compound's unique properties position it as a promising candidate for investigating mitochondrial-nuclear crosstalk, a cutting-edge area in cell biology. As scientific understanding of metabolic networks deepens, this phosphonate compound will likely continue to play a significant role in advancing translational research across multiple therapeutic areas.